molecular formula C17H18O3 B8431342 2-(2-(2,6-Dimethylbenzyloxy)phenyl)acetic acid

2-(2-(2,6-Dimethylbenzyloxy)phenyl)acetic acid

Cat. No.: B8431342
M. Wt: 270.32 g/mol
InChI Key: NCWWJSTYBYHMQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(2,6-Dimethylbenzyloxy)phenyl)acetic acid is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H18O3

Molecular Weight

270.32 g/mol

IUPAC Name

2-[2-[(2,6-dimethylphenyl)methoxy]phenyl]acetic acid

InChI

InChI=1S/C17H18O3/c1-12-6-5-7-13(2)15(12)11-20-16-9-4-3-8-14(16)10-17(18)19/h3-9H,10-11H2,1-2H3,(H,18,19)

InChI Key

NCWWJSTYBYHMQV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)COC2=CC=CC=C2CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution Ethyl 2-(2-(2,6-dimethylbenzyloxy)phenyl)acetate (Step B, 4.70 g, 15.7 mmol) in absolute ethanol (75 ml) was added 1N NaOH (35 ml) at room temperature. The reaction mixture was stirred for 3 hours, or until all the starting material is gone, concentrated and diluted with chloroform and acidified by 1M HCl to bring the pH to 3.5-4. The organic layer was washed with brine, dried over Na2SO4, filtered, concentrated and purified by flash chromatography on a silica gel column (chloroform:methanol, 95:5 spiked with acetic acid) to give the title compound as white solid.
Name
Ethyl 2-(2-(2,6-dimethylbenzyloxy)phenyl)acetate
Quantity
4.7 g
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One

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